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Compound of Interest

Compound Name: Hexachloroacetone

Cat. No.: B130050 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Perchloroacetone

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perchloroacetone, also known as hexachloroacetone or 1,1,1,3,3,3-hexachloropropan-2-one,

is a fully chlorinated organic compound with the chemical formula (Cl₃C)₂CO.[1] It is a colorless

liquid that is only slightly soluble in water.[1] This document provides a comprehensive

overview of its physical and chemical properties, reactivity, and safety considerations, tailored

for a technical audience.

Physical Properties
Perchloroacetone is a dense liquid with a boiling point significantly higher than that of acetone,

a consequence of its much greater molecular mass and intermolecular forces.[1] A summary of

its key physical properties is presented in the table below.
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Property Value Reference

IUPAC Name
1,1,1,3,3,3-Hexachloropropan-

2-one
[1]

Other Names
Perchloroacetone,

Hexachloroacetone, HCA
[1][2]

CAS Number 116-16-5 [1][3]

Chemical Formula C₃Cl₆O [1][3]

Molar Mass 264.75 g/mol [1][3]

Appearance Colorless liquid [1]

Density 1.732 - 1.7434 g/cm³ [1][3]

Melting Point -2 °C (271 K) [1][3]

Boiling Point 203 - 204 °C (476 - 477 K) [1][3]

Solubility in Water Slightly soluble [1]

Refractive Index 1.511 [3]

Dipole Moment 1.24 D [3]

Enthalpy of Vaporization 22.3 - 23.6 kJ/mol [4]

Enthalpy of Fusion 8.38 kJ/mol [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of perchloroacetone.

The National Institute of Standards and Technology (NIST) has compiled spectral data for this

compound.[5]

Mass Spectrometry: The mass spectrum of perchloroacetone provides information about its

molecular weight and fragmentation patterns under electron ionization.[4][5]

Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of the carbonyl group

(C=O) and the carbon-chlorine bonds.[4][5]
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Due to the absence of hydrogen atoms, ¹H NMR spectroscopy is not applicable. ¹³C NMR

would show a signal for the carbonyl carbon and a signal for the two equivalent trichloromethyl

carbons.

Chemical Properties and Reactivity
Perchloroacetone's reactivity is dominated by the electrophilic nature of its carbonyl carbon and

the presence of six chlorine atoms.

Stability and Hazardous Reactions
Perchloroacetone is stable under recommended storage conditions.[6] It is not prone to

polymerization.[6] However, exposure to high temperatures, open flames, welding arcs, or

ultraviolet light can cause it to decompose.[6][7]

Incompatible Materials
To ensure safety and stability, perchloroacetone should not be stored with or exposed to the

following:

Strong bases[6]

Strong oxidizing agents[6]

Metals such as zinc powders, aluminum powders, magnesium powders, potassium, and

sodium[6][7]
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Logical Relationship of Perchloroacetone Incompatibilities
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Caption: Chemical incompatibilities of perchloroacetone.

Reactions and Uses
The primary chemical utility of perchloroacetone stems from its function as a

trichloroacetylating agent, chemically equivalent to trichloroacetyl chloride.[1] A significant

industrial application is its use as a precursor in the synthesis of hexafluoroacetone.[1] It also

has applications as a pesticide.[1]

Synthesis of Hexafluoroacetone:

The industrial production of hexafluoroacetone involves the treatment of perchloroacetone with

hydrogen fluoride.[1]

(CCl₃)₂CO + 6 HF → (CF₃)₂CO + 6 HCl[1]
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Experimental Workflow: Synthesis of Hexafluoroacetone
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Caption: Workflow for hexafluoroacetone synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b130050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleophilic Attack:

As a potent electrophile, the carbonyl carbon of perchloroacetone is susceptible to nucleophilic

attack. This is the fundamental mechanism behind its action as a trichloroacetylating agent.

The two trichloromethyl groups are highly electron-withdrawing, which greatly increases the

partial positive charge on the carbonyl carbon, making it very reactive towards nucleophiles.

Signaling Pathway: Nucleophilic Attack on Perchloroacetone
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Caption: Generalized nucleophilic attack on perchloroacetone.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and reactions of

perchloroacetone are typically found in specialized chemical literature and patents. The general

methodologies are described below.

Synthesis of Hexafluoroacetone from Perchloroacetone
Objective: To replace the chlorine atoms of perchloroacetone with fluorine atoms.

Methodology: This is a gas-phase or liquid-phase reaction where perchloroacetone is

brought into contact with hydrogen fluoride (HF), often in the presence of a catalyst. The

reaction conditions (temperature, pressure, catalyst) are optimized to maximize the yield of

hexafluoroacetone and minimize side reactions. The products, hexafluoroacetone and

hydrogen chloride, are then separated, typically by distillation.[1]

Trichloroacetylation Reactions
Objective: To introduce a trichloroacetyl group onto a substrate molecule (e.g., an alcohol or

amine).

Methodology: The substrate, acting as a nucleophile, is reacted with perchloroacetone, often

in the presence of a suitable solvent and potentially a non-nucleophilic base to scavenge the

trichloromethanide anion or subsequent acidic byproducts. The reaction mixture is typically

stirred at a controlled temperature for a period sufficient to ensure complete reaction. Work-

up procedures involve quenching the reaction, extracting the product, and purification,

commonly through chromatography or crystallization.

Biological Activity and Signaling Pathways
Perchloroacetone is primarily known for its use as a pesticide, indicating broad biological

toxicity rather than specific interactions with signaling pathways.[1] An extensive search of the

scientific literature does not reveal any established role for perchloroacetone in specific

mammalian or microbial signaling pathways. Its mode of action as a pesticide is likely due to its
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high reactivity as an electrophile, allowing it to indiscriminately modify essential biological

macromolecules like proteins and nucleic acids, leading to cellular dysfunction and death.

Safety and Handling
Perchloroacetone is a hazardous chemical and must be handled with appropriate safety

precautions.

Hazards: It is suspected of causing cancer and causes skin and serious eye irritation.[6][8] It

may also cause drowsiness or dizziness and is toxic to aquatic life with long-lasting effects.

[6][8]

Handling: Use in a well-ventilated area, and avoid breathing vapor.[6][9] Wear protective

gloves, clothing, and eye/face protection.[8] Do not handle until all safety precautions have

been read and understood.[9]

Storage: Store in a cool, dry, well-ventilated place away from sunlight and sources of ignition.

[6] Keep containers tightly closed.[6] Do not store in aluminum or its alloys.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hexachloroacetone - Wikipedia [en.wikipedia.org]

2. Hexachloroacetone (CAS 116-16-5) - Chemical & Physical Properties by Cheméo
[chemeo.com]

3. hexachloroacetone [stenutz.eu]

4. Hexachloroacetone [webbook.nist.gov]

5. Hexachloroacetone [webbook.nist.gov]

6. petrolkimya.com [petrolkimya.com]

7. aktasdis.com [aktasdis.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/371696?userType=undefined
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/371696?userType=undefined
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://store.safety-kleen.com/media/pdf/153715%20SDS%20(CleanPerc).pdf
https://www.sigmaaldrich.com/JP/en/sds/sial/371696?userType=undefined
https://store.safety-kleen.com/media/pdf/153715%20SDS%20(CleanPerc).pdf
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://www.benchchem.com/product/b130050?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Hexachloroacetone
https://www.chemeo.com/cid/61-790-7/Hexachloroacetone
https://www.chemeo.com/cid/61-790-7/Hexachloroacetone
https://www.stenutz.eu/chem/solv6.php?name=hexachloroacetone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C116165&Mask=4
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C3Cl6O/c4-2(5%2C6)1(10)3(7%2C8)9
http://www.petrolkimya.com/en/msds/perchloroethylene.pdf
https://aktasdis.com/en/wp-content/uploads/2022/01/Perchloroethylene-109.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. sigmaaldrich.com [sigmaaldrich.com]

9. store.safety-kleen.com [store.safety-kleen.com]

To cite this document: BenchChem. [physical and chemical properties of perchloroacetone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130050#physical-and-chemical-properties-of-
perchloroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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